Cas no 1448063-29-3 (1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one)

• Product Name: 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one
• CAS No: 1448063-29-3
• MF: C₁₉H₃₀N₂O₃S₂
• MW: 398.583102703094
• CID: 5366374
• Update Time: 2025-05-19

1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(Dimethylamino)methyl]tetrahydro-1,4-thiazepin-4(5H)-yl]-2-[4-[(1-methylethyl)sulfonyl]phenyl]ethanone
• 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one

• Inchi： 1S/C19H30N2O3S2/c1-15(2)26(23,24)18-8-6-16(7-9-18)12-19(22)21-10-5-11-25-14-17(21)13-20(3)4/h6-9,15,17H,5,10-14H2,1-4H3
• InChI Key： JNDZIOJUXAWGRZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCSCC1CN(C)C)CC1=CC=C(S(C(C)C)(=O)=O)C=C1

Experimental Properties

• Density: 1.161±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.4±50.0 °C(Predicted)
• pka: 9.35±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one

Introduction to 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one (CAS No. 1448063-29-3)

1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one (CAS No. 1448063-29-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of thiazepane and features a unique combination of functional groups that contribute to its biological activity and pharmacological properties.

The molecular structure of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one is characterized by a thiazepane ring, a dimethylamino group, and a sulfonyl-substituted phenyl group. These structural elements play crucial roles in the compound's interactions with biological targets and its overall efficacy as a therapeutic agent. The thiazepane ring, in particular, is known for its ability to modulate various biological processes, making it a valuable scaffold in drug design.

Recent research has focused on the potential of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making the compound a promising candidate for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have applications in treating conditions such as rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic properties of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, the compound has demonstrated low toxicity in preclinical models, indicating its safety profile is suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's potential as a treatment for various diseases.

In conclusion, 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one (CAS No. 1448063-29-3) represents an exciting advancement in medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.